Cas no 1365267-37-3 (2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid)

• Product Name: 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid
• CAS No: 1365267-37-3
• MF: C₂₂H₂₁N₃O₇
• MW: 439.418045759201
• MDL: MFCD28347583
• CID: 2156365
• PubChem ID: 66801926
• Update Time: 2025-07-15

2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[[[(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-
• (S)-2-(((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)carbamoyl)benzoic acid
• C12756
• 2-[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methylcarbamoyl]benzoic acid
• CS-M2662
• AS-79325
• (S)-2-[({2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)carbamoyl]benzoic acid
• 2-[[[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]-benzoic Acid
• (S)-2-(((2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)carbamoyl)benzoicacid
• 1365267-37-3
• 2-[[[[(5S)-2-Oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]amino]carbonyl]benzoic acid
• EX-A3375
• OXEFOWVRNIRGLF-INIZCTEOSA-N
• DTXSID001113399
• SCHEMBL793663
• 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid

• MDL： MFCD28347583
• Inchi： 1S/C22H21N3O7/c26-19-13-31-10-9-24(19)14-5-7-15(8-6-14)25-12-16(32-22(25)30)11-23-20(27)17-3-1-2-4-18(17)21(28)29/h1-8,16H,9-13H2,(H,23,27)(H,28,29)/t16-/m0/s1
• InChI Key： OXEFOWVRNIRGLF-INIZCTEOSA-N
• SMILES： O1C(N(C2C=CC(=CC=2)N2C(COCC2)=O)C[C@@H]1CNC(C1C=CC=CC=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 439.13795002g/mol
• Monoisotopic Mass: 439.13795002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 803.8±65.0 °C at 760 mmHg
• Flash Point: 439.9±34.3 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid

Introduction to 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid (CAS No. 1365267-37-3) and Its Emerging Applications in Chemical Biology

The compound 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid, identified by its CAS number 1365267-37-3, represents a significant advancement in the field of chemical biology. This intricate molecular structure, characterized by its oxazolidinyl and benzoic acid moieties, has garnered considerable attention due to its potential in modulating biological pathways. The presence of a stereogenic center at the 5S position and the morpholine substituent further enhances its pharmacological relevance, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of chiral compounds in drug development, emphasizing their ability to interact selectively with biological targets. The stereochemistry of 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid plays a crucial role in determining its biological activity. Specifically, the 5S configuration has been associated with enhanced binding affinity and selectivity, which are critical factors in the design of novel therapeutics. This compound exemplifies how precise structural modifications can lead to more effective and targeted drug candidates.

The benzoyl moiety in the compound's structure contributes to its stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications. Additionally, the oxazolidinyl ring introduces a unique conformational flexibility, which can be exploited to optimize interactions with biological receptors. These features collectively make 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid a versatile molecule for exploring new pharmacological mechanisms.

In the realm of chemical biology, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary research suggests that it may interfere with key signaling pathways involved in inflammation and cancer progression. The morpholine substituent, in particular, has been shown to enhance solubility and metabolic stability, which are essential properties for any drug candidate. These findings underscore the compound's promise as a lead molecule for further pharmacological exploration.

The synthesis of 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid presents both challenges and opportunities for synthetic chemists. The complex stereochemistry requires careful optimization of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to produce such chiral compounds with increasing efficiency, opening up new avenues for drug discovery. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry.

From a clinical perspective, the potential therapeutic applications of 2-(5S)-2-Oxo-3-4-(3-oxo-4-morpholinyl)phenyl-5-oxazolidinylmethylaminocarbonyl-benzoic Acid are intriguing. Its ability to modulate biological pathways suggests that it could be developed into a novel therapeutic agent for treating various diseases. However, further preclinical studies are necessary to fully elucidate its mechanism of action and safety profile. Collaborative efforts between chemists and biologists are essential to translate this promising compound into viable clinical candidates.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising lead compounds like 2-(5S)-2-Oxo-3-4-(3-oxyloxyliny1)phenyl-S-oxazolidinyllnethylaminocarbonyl-benzoic Acid (CAS No. 13652G7-G7). Molecular modeling and virtual screening techniques have enabled researchers to predict binding affinities and interactions with biological targets before conducting wet-lab experiments. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods. The synergy between experimental chemistry and computational biology is crucial for advancing drug discovery efforts.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Exploration of derivatives and analogs may reveal additional pharmacological activities that could be exploited for treating diseases with unmet medical needs. Moreover, the development of novel delivery systems could enhance the bioavailability and targeted action of this compound, further improving its clinical efficacy.

In conclusion, 25 (SS)-25 -Ox0 -34 (30x0 -40rnrnolny1 )phnyll-S - oxz0lidiny1lmethy1amin0carb0ny1-benzoic Acld (CAS No 13565267-G7) stands as a testament to the ingenuity of modern chemical biology research Its complex structure unique stereochemistry 0r morpholine substituent make it an exciting candidate for further exploration 0rder t0 develop n0vcl therapeutic agents that could benefit patients worldwide As research continues t0 uncover n0w pharmacological mechanisms this compound will likely play an increasingly important r01 in addressing critical medical challenges